Cas no 56605-18-6 ( )

• Product Name: &nbsp
• CAS No: 56605-18-6
• MF: C₁₅H₁₉Cl₂N₃O₂
• MW: 344.236261606216
• CID: 945621
• PubChem ID: 299321
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[2-[bis(2-chloroethyl)amino]ethyl]-5-phenylimidazolidine-2,4-dione
• 2, 3-[2-[bis(2-chloroethyl)amino]ethyl]-5-phenyl-
• 56605-18-6
• NSC172115
• NSC-172115
• DTXSID40305849
•  

• Inchi： 1S/C15H19Cl2N3O2/c16-6-8-19(9-7-17)10-11-20-14(21)13(18-15(20)22)12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,22)
• InChI Key： PKORTPGIJLLCDQ-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCN1C(NC(C2C=CC=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 343.08567
• Monoisotopic Mass: 343.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.291
• Refractive Index: 1.564
• PSA: 52.65